Sepsis
Sepsis
ICD: A41.9Ontology ID: DOID:0050850
Description
Sepsis is a life-threatening condition arising when the body's response to an infection causes injury to its own tissues and organs. It is a medical emergency that can lead to septic shock, multiple organ failure, and death if not promptly recognized and treated. Sepsis is characterized by a dysregulated host response to infection, resulting in organ dysfunction. Early diagnosis and aggressive management are critical for improving patient outcomes.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
TLR4
基因: TLR4Receptor
CASP1
基因: CASP1Enzyme
MAPK1
基因: MAPK1Enzyme
TNF
基因: TNFOther
NOS2
基因: NOS2Enzyme
GSK3B
基因: GSK3BEnzyme
PIK3CA
基因: PIK3CAEnzyme
PTGS2
基因: PTGS2Enzyme
NFKB1
基因: NFKB1Transcription Factor
AKT1
基因: AKT1Enzyme
IL6
基因: IL6Cytokine

墙草碱
Pellitorine
CAS: 18836-52-7

鼠李柠檬素
Rhamnocitrin
CAS: 569-92-6

苯甲酰芍药苷
Benzoylpaeoniflorin
CAS: 38642-49-8

β-桉叶醇
Beta-Eudesmol
CAS: 473-15-4

当药醇苷
Swertianolin
CAS: 23445-00-3

土贝母皂苷甲
Tubeimoside I
CAS: 102040-03-9

人参皂苷Rg4
Ginsenoside Rg4
CAS: 126223-28-7

α-卡茄碱
α-Chaconine
CAS: 20562-03-2

Dactylorhin A
Dactylorhin A
CAS: 256459-34-4
IL1B
基因: IL1BCytokine
HMOX1
基因: HMOX1Enzyme
NOS3
基因: NOS3
ICAM1
基因: ICAM1
VCAM1
基因: VCAM1
CXCL8
基因: CXCL8
NLRP3
基因: NLRP3
VEGFA
基因: VEGFA
HMGB1
基因: HMGB1
Bacterial Lipopolysaccharide
基因: -细菌组分
Extracellular Signal-Regulated Kinases 1/2
基因: MAPK3/MAPK1激酶
Programmed Cell Death Protein 1
基因: PDCD1免疫检查点受体
Receptor for Advanced Glycation Endproducts
基因: AGER受体
Stromal Interaction Molecule 1
基因: STIM1蛋白质
Nuclear Factor of Activated T-Cells, Cytoplasmic 3
基因: NFATC3转录因子
p38 Mitogen-Activated Protein Kinase
基因: MAPK14激酶
Heat Shock Protein 60
基因: HSPD1蛋白质
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

墙草碱
Pellitorine
CAS: 18836-52-7

鼠李柠檬素
Rhamnocitrin
CAS: 569-92-6

苯甲酰芍药苷
Benzoylpaeoniflorin
CAS: 38642-49-8

β-桉叶醇
Beta-Eudesmol
CAS: 473-15-4

当药醇苷
Swertianolin
CAS: 23445-00-3

土贝母皂苷甲
Tubeimoside I
CAS: 102040-03-9

人参皂苷Rg4
Ginsenoside Rg4
CAS: 126223-28-7

14-去氧穿心莲内酯
14-Deoxyandrographolide
CAS: 4176-97-0

α-卡茄碱
α-Chaconine
CAS: 20562-03-2

Dactylorhin A
Dactylorhin A
CAS: 256459-34-4
Statistics
Treatment Compounds10
Metadata
Created At2/2/2026
Updated At2/12/2026